Cas no 915924-51-5 (3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole)

• Product Name: 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole
• CAS No: 915924-51-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 1086390
• PubChem ID: 25220837
• Update Time: 2025-10-29

3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Isopropyl-5-(piperidin-2-yl)-1,2,4-oxadiazole
• 2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)piperidine
• 5-piperidin-2-yl-3-propan-2-yl-1,2,4-oxadiazole
• AKOS005172412
• CS-0321847
• 915924-51-5
• QSFLIDKBFXPPIK-UHFFFAOYSA-N
• BS-4076
• 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole
• SCHEMBL978982
• 2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]piperidine
• STK506218
• DB-363987
• piperidine, 2-[3-(1-methylethyl)-1,2,4-oxadiazol-5-yl]-, hydrochloride
• ALBB-010115

• MDL： MFCD08691543
• Inchi： 1S/C10H17N3O/c1-7(2)9-12-10(14-13-9)8-5-3-4-6-11-8/h7-8,11H,3-6H2,1-2H3
• InChI Key： QSFLIDKBFXPPIK-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCN2)=NC(C(C)C)=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole

Exploring 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole (CAS No. 915924-51-5): Properties, Applications, and Market Insights

The compound 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole (CAS No. 915924-51-5) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-oxadiazole derivative is characterized by its unique structural features, including an isopropyl group and a piperidine ring, which contribute to its diverse biological activities. Researchers are increasingly focusing on this compound due to its potential as a bioactive scaffold in drug discovery and its relevance in addressing current challenges in medicinal chemistry.

From a chemical perspective, 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole belongs to the class of nitrogen-oxygen heterocycles, which are known for their stability and versatility in synthetic applications. The presence of both the oxadiazole core and the piperidine moiety makes this compound particularly interesting for structure-activity relationship studies. Recent publications have highlighted its potential as a pharmacophore in the development of novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and metabolic diseases.

The synthesis of 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole typically involves cyclization reactions of appropriate precursors, with careful control of reaction conditions to ensure high yield and purity. Analytical characterization of this compound includes techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which confirm its molecular structure and purity. These analytical methods are crucial for researchers working with this compound, as they address common questions about compound verification and quality control in synthetic chemistry.

In terms of applications, 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole has shown promise in multiple areas of research. Its structural features make it a valuable building block in medicinal chemistry, particularly for designing molecules that target specific biological pathways. The compound's potential as a CNS-active agent has been explored in recent studies, aligning with current pharmaceutical trends focusing on neurological disorders. Additionally, its agrochemical applications are being investigated, responding to the growing demand for novel crop protection solutions in sustainable agriculture.

The market for 1,2,4-oxadiazole derivatives like 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole is expanding, driven by increasing research activities in drug discovery and material science. Pharmaceutical companies and research institutions are showing growing interest in this compound class, as evidenced by recent patent filings and scientific publications. The compound's intellectual property landscape is an important consideration for potential commercial applications, with researchers frequently searching for information about its patent status and synthetic accessibility.

From a safety and handling perspective, while 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any chemical compound. Researchers often inquire about storage conditions, solubility properties, and handling precautions for this material, which should be addressed in standard operating procedures for laboratories working with this compound.

The future research directions for 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole appear promising, with several potential avenues for exploration. Its application in drug discovery pipelines, particularly for targets related to neurological and metabolic disorders, represents a significant area of interest. Additionally, the compound's potential in material science applications, such as in the development of specialty polymers or functional materials, is an emerging research direction that aligns with current trends in materials chemistry.

For researchers and industry professionals seeking information about 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole, several key resources are available. Scientific databases contain growing numbers of references to this compound, and specialized chemical suppliers often list it in their catalogs. The increasing number of publications mentioning this oxadiazole derivative reflects its growing importance in chemical research and development.

In conclusion, 3-Isopropyl-5-(2-piperidyl)-1,2,4-oxadiazole (CAS No. 915924-51-5) represents an important compound in contemporary chemical research. Its unique structural features, combined with its potential applications in pharmaceuticals and beyond, make it a subject of ongoing scientific interest. As research continues to uncover new properties and applications for this heterocyclic compound, its role in addressing current scientific and technological challenges is likely to expand, offering exciting opportunities for innovation in multiple fields.